Sodium hydrogen sebacate

Specification

• CAS No.: 19455-73-3
• Molecular Formula: C10H17NaO4
• Molecular Weight: 224.232
• IUPAC Name: sodium;10-hydroxy-10-oxodecanoate
• Standard InChI: InChI=1S/C10H18O4.Na/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+1/p-1
• Standard InChI Key: GAQDIDQMKWSQAH-UHFFFAOYSA-M
• SMILES: C(CCCCC(=O)[O-])CCCC(=O)O.[Na+]

Introduction

Chemical Structure and Properties

Molecular Structure and Identification

Sodium hydrogen sebacate is characterized by its molecular formula C₁₀H₁₇NaO₄, representing a monosodium salt of sebacic acid where only one of the carboxylic acid groups has been neutralized by sodium. This compound is also known by several synonyms including "sodium;10-hydroxy-10-oxodecanoate" and "sebacic acid hydrogen 1-sodium salt". Its unique structure contains both a carboxylate group (-COONa) and a free carboxylic acid group (-COOH) connected by an eight-carbon aliphatic chain.

Physical and Chemical Properties

Sodium hydrogen sebacate possesses distinct physical and chemical properties that define its behavior in various applications. The compound has a monoisotopic mass of 224.10245330 Da. Analysis of its molecular structure reveals that it contains one hydrogen bond donor and four hydrogen bond acceptors, along with nine rotatable bonds. These characteristics contribute to its solubility profile and interaction capabilities with other substances.

Property	Value
Molecular Weight	224.23 g/mol
CAS Number	14047-57-5
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	9
Physical Form	White powder
Parent Compound	Sebacic Acid (CID 5192)

The compound's chemical behavior is primarily influenced by its partially neutralized structure, where the sodium carboxylate group provides water solubility while the free carboxylic acid group maintains reactivity for further transformations.

Synthesis and Preparation Methods

Industrial Production Processes

The synthesis of sodium hydrogen sebacate typically involves the controlled neutralization of sebacic acid with sodium hydroxide. This process must be carefully regulated to ensure that only one of the two carboxylic acid groups is converted to its sodium salt form. This partial neutralization is crucial for the compound's specific properties and applications.

The reaction can be represented as:

HOOC-(CH₂)₈-COOH + NaOH → HOOC-(CH₂)₈-COONa + H₂O

The key challenge in this synthesis is achieving selective mono-neutralization rather than complete conversion to disodium sebacate, which requires precise control of stoichiometry and reaction conditions.

Purification Techniques

After the initial reaction, purification steps are necessary to obtain high-purity sodium hydrogen sebacate. These typically involve recrystallization processes and may include washing steps to remove unreacted starting materials or byproducts. The challenges in structural analysis mentioned in the research literature indicate that crystallization of this compound can be difficult, which may impact purification methods.

Research Findings and Structural Analysis

Crystallographic Challenges

Despite its commercial importance, the crystal structure of sodium hydrogen sebacate remains incompletely characterized due to significant challenges in crystallization and preferred orientation effects during X-ray powder diffraction (XRPD) analysis. This has hindered full structural determination and represents an ongoing challenge in the field of crystallography. The difficulties in crystallization may be related to the compound's amphiphilic nature and tendency to form complex arrangements in the solid state.

Spectroscopic Characterization

Spectroscopic methods, including infrared spectroscopy and NMR, have been employed to characterize sodium hydrogen sebacate. These techniques allow for identification of the characteristic functional groups and confirmation of the mono-sodium salt structure. The carboxylate group typically shows distinct IR absorption bands compared to the carboxylic acid group, enabling verification of the partial neutralization.

Comparative Analysis with Related Compounds

Comparison with Disodium Sebacate

Disodium sebacate (C₁₀H₁₆Na₂O₄) represents the fully neutralized form of sebacic acid and differs significantly from sodium hydrogen sebacate in its properties and applications. With a CAS number of 17265-14-4 and melting point of 239°C, disodium sebacate is described as a white odorless powder with applications ranging from lubricants to radiator antifreeze. The presence of two sodium ions in disodium sebacate, compared to one in sodium hydrogen sebacate, results in different solubility profiles and chemical behaviors.

Comparison with Other Sebacate Derivatives

The sebacate family includes numerous derivatives with diverse properties and applications. The table below compares sodium hydrogen sebacate with other important sebacate compounds:

Compound	Chemical Formula	Primary Applications	Distinguishing Features
Sodium Hydrogen Sebacate	C₁₀H₁₇NaO₄	Corrosion inhibitor, surfactant	Monosodium salt; contains both -COOH and -COONa groups
Disodium Sebacate	C₁₀H₁₆Na₂O₄	Lubricants, antifreeze	Fully neutralized salt; higher melting point (239°C)
Dimethyl Sebacate	C₁₂H₂₂O₄	Plasticizer, solvent for resins and rubbers	Used as intermediate for other organic compounds; enhances flexibility of polymers
Dibutyl Sebacate	C₁₈H₃₄O₄	Plasticizer for vinyl polymers	Insoluble in water but soluble in organic solvents

This comparison highlights the unique position of sodium hydrogen sebacate among sebacate derivatives, with its partially neutralized structure offering distinctive properties for specialized applications.

Future Research Directions

Crystallographic Studies

Given the challenges in determining the crystal structure of sodium hydrogen sebacate, advanced crystallographic techniques may be employed in future research to overcome the preferred orientation effects and crystallization difficulties. Advanced methods such as synchrotron X-ray diffraction or neutron diffraction could potentially provide more detailed structural information.

Novel Applications Development

The unique properties of sodium hydrogen sebacate, particularly its corrosion inhibition capabilities, suggest potential for developing new applications in protective coatings and materials science. Further research could explore optimized formulations for specific industrial environments and substrate materials.